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Compound of Interest

Compound Name: ALK4290 dihydrochloride

Cat. No.: B10860155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ALK4290 dihydrochloride is a potent and orally active inhibitor of the C-C chemokine receptor

type 3 (CCR3).[1] It has a Ki value of 3.2 nM for human CCR3.[1] This compound is under

investigation for its therapeutic potential in conditions such as neovascular age-related macular

degeneration (nAMD) and Parkinson's disease.[1] These application notes provide detailed

protocols for the preparation, storage, and use of ALK4290 dihydrochloride stock solutions in

dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies.

Data Presentation
Chemical and Physical Properties

Property Value Reference

Molecular Formula C₂₇H₃₆Cl₂N₅O₃ MedChemExpress

Molecular Weight 584.97 g/mol [2]

CAS Number 1372127-19-9 [2]

Appearance White to off-white solid ---

Purity ≥98% ---
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Solubility and Recommended Storage
Solvent Concentration

Storage
Temperature

Shelf Life (in
solvent)

Reference

DMSO ≥10 mM -20°C 1 month [3]

-80°C 6 months [3]

Note: While a 10 mM stock solution in DMSO is readily achievable, the maximum solubility of

ALK4290 dihydrochloride in DMSO has not been publicly reported. It is recommended to

perform a small-scale solubility test if higher concentrations are required. For cell-based

assays, the final concentration of DMSO should typically be kept below 0.5% to avoid

cytotoxicity.[3]

Signaling Pathway
ALK4290 functions by inhibiting the CCR3 signaling pathway. CCR3 is a G protein-coupled

receptor that, upon binding to its chemokine ligands (e.g., eotaxins), activates downstream

signaling cascades. These pathways are implicated in inflammatory responses and

angiogenesis, which are key processes in the pathology of diseases like nAMD.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://immunomart.com/product/alk4290-dihydrochloride/
https://immunomart.com/product/alk4290-dihydrochloride/
https://www.benchchem.com/product/b10860155?utm_src=pdf-body
https://immunomart.com/product/alk4290-dihydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ALK4290 Mechanism of Action
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Caption: ALK4290 inhibits eotaxin binding to CCR3, blocking downstream signaling.

Experimental Protocols
Preparation of a 10 mM ALK4290 Dihydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ALK4290
dihydrochloride in DMSO.

Materials:
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ALK4290 dihydrochloride (MW: 584.97 g/mol )

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Equilibrate: Allow the vial of ALK4290 dihydrochloride powder to reach room temperature

before opening to prevent moisture condensation.

Weigh: Accurately weigh out a desired amount of ALK4290 dihydrochloride. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 5.85 mg of the compound.

Calculation: 0.01 mol/L * 0.001 L * 584.97 g/mol = 0.0058497 g = 5.85 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed ALK4290
dihydrochloride. For the example above, add 1 mL of DMSO.

Mix: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in

a 37°C water bath) may be used to aid dissolution, but avoid excessive heat.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes or cryovials. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[3]

Experimental Workflow: In Vitro Cell-Based Assay
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This workflow outlines the general steps for using the ALK4290 dihydrochloride stock

solution in a cell-based assay.

In Vitro Experimental Workflow
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Caption: General workflow for in vitro experiments using ALK4290.

Protocol for Preparing Working Solutions for Cell Culture:

Thaw Stock: Thaw a single aliquot of the 10 mM ALK4290 stock solution at room

temperature.
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Serial Dilution (if necessary): It is often recommended to perform serial dilutions of the stock

solution in DMSO to create intermediate stocks before the final dilution into cell culture

medium. This helps to ensure accuracy and minimize pipetting errors.

Final Dilution: Dilute the stock or intermediate stock solution into pre-warmed cell culture

medium to achieve the desired final concentration. To avoid precipitation, it is best to add the

DMSO solution to the medium while gently vortexing or mixing.

Important: Ensure the final concentration of DMSO in the cell culture medium is below the

toxic level for your specific cell line, typically less than 0.5%.[3] Include a vehicle control

(medium with the same final concentration of DMSO) in your experimental setup.

Application: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentration of ALK4290.

Incubation: Incubate the cells for the experimentally determined time period before

proceeding with the downstream assay.

Stability and Handling
Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the DMSO stock solution, as this

can lead to degradation of the compound.[3] Aliquoting into single-use volumes is the best

practice.

Moisture: DMSO is hygroscopic and will readily absorb water from the atmosphere. The

presence of water can affect the stability of dissolved compounds.[4] Use anhydrous DMSO

and keep stock solution vials tightly sealed.

Light Sensitivity: While specific data for ALK4290 is unavailable, it is good practice to protect

stock solutions from light by storing them in amber vials or wrapping them in foil.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling ALK4290 dihydrochloride and DMSO.

DMSO can facilitate the absorption of substances through the skin. Handle with care.
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Consult the Safety Data Sheet (SDS) for ALK4290 dihydrochloride for comprehensive

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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